Cas no 73568-33-9 (2,7-dichloroquinoline-3-carbaldehyde)

2,7-Dichloroquinoline-3-carbaldehyde is a versatile heterocyclic compound featuring a quinoline core substituted with chlorine atoms at the 2- and 7-positions and a formyl group at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The dichloro substitutions enhance its electrophilic character, facilitating nucleophilic aromatic substitution reactions, while the aldehyde group offers a handle for condensation or reduction reactions. Its high purity and stability under standard conditions ensure consistent performance in synthetic applications. This compound is particularly useful in the development of bioactive molecules due to its rigid aromatic framework and modifiable functional groups.

2,7-dichloroquinoline-3-carbaldehyde structure

73568-33-9 structure

Product Name:2,7-dichloroquinoline-3-carbaldehyde

CAS No:73568-33-9

MF:C₁₀H₅Cl₂NO

MW:226.058800458908

MDL:MFCD06202348

CID:876706

PubChem ID:329819031

Update Time:2025-10-19

2,7-dichloroquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2,7-dichloroquinoline-3-carbaldehyde
- 2,7-DICHLOROQUINOLINE-3-CARBOXALDEHYDE
- 2,7-dichloro-3-formylquinoline
- 2,7-dichloro-quinoline-3-carbaldehyde
- JQJASWYVVSAOBN-UHFFFAOYSA-N
- AKOS015946062
- CS-0156841
- 2,7-Dichloro-3-quinolinecarbaldehyde
- DTXSID40456648
- SY037293
- 3-Quinolinecarboxaldehyde, 2,7-dichloro-
- D83152
- 73568-33-9
- MFCD06202348
- 2,7-Dichloro-3-quinolinecarbaldehyde, AldrichCPR
- FT-0721080
- AS-76617
- AB23132
- YCA56833
- SCHEMBL4488260
- DB-074712
- MDL： MFCD06202348
- Inchi： 1S/C10H5Cl2NO/c11-8-2-1-6-3-7(5-14)10(12)13-9(6)4-8/h1-5H
- InChI Key： JQJASWYVVSAOBN-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C=C2C=CC(=CC2=N1)Cl

Computed Properties

Exact Mass: 224.97500
Monoisotopic Mass: 224.9748192g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 30Å²

Experimental Properties

PSA: 29.96000
LogP: 3.35410

2,7-dichloroquinoline-3-carbaldehyde Security Information

Hazardous Material transportation number：NONH for all modes of transport
Hazard Category Code： 22
Hazardous Material Identification：

2,7-dichloroquinoline-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM224339-1g	2,7-Dichloroquinoline-3-carbaldehyde	73568-33-9	95%	1g	$318	2021-08-04
Chemenu	CM224339-5g	2,7-Dichloroquinoline-3-carbaldehyde	73568-33-9	95%	5g	$982	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF811-1g	2,7-dichloroquinoline-3-carbaldehyde	73568-33-9	95+%	1g	2338.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF811-200mg	2,7-dichloroquinoline-3-carbaldehyde	73568-33-9	95+%	200mg	666.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OF811-50mg	2,7-dichloroquinoline-3-carbaldehyde	73568-33-9	95+%	50mg	283.0CNY	2021-07-14
Apollo Scientific	OR307889-1g	2,7-Dichloroquinoline-3-carboxaldehyde	73568-33-9		1g	£170.00	2023-09-02
Apollo Scientific	OR307889-5g	2,7-Dichloroquinoline-3-carboxaldehyde	73568-33-9		5g	£485.00	2023-09-02
Chemenu	CM224339-250mg	2,7-Dichloroquinoline-3-carbaldehyde	73568-33-9	95%	250mg	$74	2023-01-02
Chemenu	CM224339-1g	2,7-Dichloroquinoline-3-carbaldehyde	73568-33-9	95%	1g	$198	2023-01-02
Chemenu	CM224339-5g	2,7-Dichloroquinoline-3-carbaldehyde	73568-33-9	95%	5g	$690	2023-01-02

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4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

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